N-(2,3-dimethoxy-2-methylpropyl)-2-(4-fluorophenyl)acetamide
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Description
N-(2,3-dimethoxy-2-methylpropyl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C14H20FNO3 and its molecular weight is 269.316. The purity is usually 95%.
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Scientific Research Applications
Binding Characteristics of Selective Ligands
A study investigated the binding characteristics of [3H]N-(2,5-dimethoxybenzyl)-N-(5-fluoro-2-phenoxyphenyl)acetamide ([3H]DAA1106), a potent and selective ligand for peripheral benzodiazepine receptors, in mitochondrial fractions of the rat brain. The findings revealed that [3H]DAA1106 bound in a saturable manner, with the binding not affected by several neurotransmitter-related compounds. The highest binding was observed in the olfactory bulb, suggesting that [3H]DAA1106 is a potent and selective ligand for peripheral benzodiazepine receptors, useful for elucidating the physiological relevance of events mediated through these receptors (Chaki et al., 1999).
Radiosynthesis for Imaging
Another research focused on the radiosynthesis of [18F]DPA-714, a selective radioligand for imaging the translocator protein (18 kDa) with PET. DPA-714, designed with a fluorine atom in its structure, allows labeling with fluorine-18 and in vivo imaging using positron emission tomography. The study successfully synthesized [18F]DPA-714 using a simple one-step process, offering a chemically and radiochemically pure radioligand with high specific radioactivities, demonstrating its potential for imaging applications in the context of scientific research (Dollé et al., 2008).
Herbicide Degradation Analysis
Research on the analysis and detection of the herbicides dimethenamid and flufenacet, along with their sulfonic and oxanilic acid degradates in natural water, revealed that dimethenamid and its ESA and OXA degradates were detected in surface water samples during annual spring flushes. This study highlights the relevance of the chemical compound in understanding environmental contamination and the behavior of chemical compounds in natural water systems (Zimmerman et al., 2002).
Properties
IUPAC Name |
N-(2,3-dimethoxy-2-methylpropyl)-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20FNO3/c1-14(19-3,10-18-2)9-16-13(17)8-11-4-6-12(15)7-5-11/h4-7H,8-10H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOGYIRFKPUTYFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)CC1=CC=C(C=C1)F)(COC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.